Cas no 1804726-56-4 (3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid)

• Product Name: 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid
• CAS No: 1804726-56-4
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4875072
• Update Time: 2025-07-02

3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)5-3(1-12)6(8(14)15)13-2-4(5)11/h2,7H,(H,14,15)
• InChI Key： IPGJZJXTBZXRDY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)O)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid

Introduction to 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid (CAS No. 1804726-56-4)

3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804726-56-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a structural motif widely recognized for its diverse biological activities and utility in drug design. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and an iodine substituent, endows this molecule with unique chemical properties that make it a valuable scaffold for synthetic chemistry and pharmacological exploration.

The cyano group at the 3-position of the pyridine ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially influencing its interaction with biological targets. The difluoromethyl group at the 4-position is a well-documented pharmacophore that can modulate metabolic stability, lipophilicity, and binding affinity. This substitution pattern is frequently employed in drug development to improve pharmacokinetic profiles. Additionally, the iodine substituent at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the significance of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid as a building block for the discovery of novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules targeting various disease pathways. For instance, studies have demonstrated its potential in developing inhibitors of enzymes involved in cancer metabolism and inflammation. The compound’s ability to undergo selective functionalization allows chemists to tailor its properties for specific biological applications, making it a versatile tool in drug discovery pipelines.

In academic research, this compound has been utilized to explore novel synthetic methodologies and reaction pathways. The combination of electron-withdrawing and electron-donating groups on the pyridine ring facilitates diverse chemical transformations, enabling access to structurally diverse derivatives. Researchers have leveraged its reactivity to develop efficient synthetic routes to complex heterocycles, which are prevalent in many biologically active molecules. These efforts contribute to the broader understanding of pyridine chemistry and its applications in medicinal sciences.

The pharmaceutical industry has also shown interest in 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid due to its potential as an intermediate in the synthesis of lead compounds. Its structural motifs are reminiscent of known bioactive scaffolds, suggesting that derivatives may exhibit similar pharmacological effects. Preclinical studies have begun to explore its derivatives as candidates for treating neurological disorders, infectious diseases, and metabolic conditions. The presence of multiple functional handles allows for rapid optimization through structure-activity relationship (SAR) studies, accelerating the drug development process.

The synthesis of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid presents unique challenges due to the sensitivity of its functional groups. However, modern synthetic techniques have enabled efficient production methods that maintain high purity and yield. Advances in catalytic systems and green chemistry principles have further refined these processes, making the compound more accessible for research purposes. Such improvements are crucial for facilitating further exploration of its biological potential and expanding its utility in drug discovery.

From a computational chemistry perspective, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid has been studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can engage with various biological targets with high affinity due to its optimized pharmacophoric features. These insights have guided rational design strategies for optimizing lead compounds derived from this scaffold. The integration of computational methods with experimental validation has accelerated the discovery process, underscoring the importance of interdisciplinary approaches in modern drug development.

The future prospects of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-carboxylic acid are promising, with ongoing research exploring new applications and derivatives. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular tools like this compound. Its versatility as a synthetic intermediate ensures that it will remain a cornerstone in pharmaceutical research for years to come. Collaborative efforts between academia and industry will continue to drive discoveries based on this versatile scaffold.